3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile, also known as DTTC, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase enzyme, which is involved in the production of inflammatory mediators such as prostaglandins. 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile may also act on the opioid receptors in the brain, leading to its analgesic properties.
Biochemical and Physiological Effects:
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile has been shown to have significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to have a low toxicity profile, making it a potential candidate for further development as a drug.
Advantages and Limitations for Lab Experiments
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile has several advantages for use in lab experiments, including its high purity and stability, low toxicity, and ease of synthesis. However, its low solubility in water can limit its use in certain experiments, and its relatively high cost may also be a limiting factor.
Future Directions
There are several potential future directions for research on 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile. One area of interest is the development of new drugs based on 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile for the treatment of inflammatory and pain-related conditions. Another area of interest is the investigation of the molecular mechanisms underlying its anti-inflammatory and analgesic effects. Additionally, further studies are needed to determine the optimal dosage and administration route for 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile in various animal models.
Synthesis Methods
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile can be synthesized through a multistep process, which involves the reaction of piperidine with thioacetic acid to form 1-acetylthiopiperidine. This compound is then treated with 2,2-dimethyl-1,3-dioxane-4,6-dione to form 3,3-dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile. The overall yield of this synthesis method is around 50%.
Scientific Research Applications
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various inflammatory and pain-related conditions.
properties
IUPAC Name |
3,3-dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-12(2)5-3-6-15(10(12)8-13)11(16)9-4-7-17-14-9/h4,7,10H,3,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FENNGCAUTGWJHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1C#N)C(=O)C2=NSC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.